Cas no 62550-85-0 (Benzoic acid, 4-(2,4-dioxo-3-azaspiro[5.5]undec-3-yl)-)

• Product name: Benzoic acid, 4-(2,4-dioxo-3-azaspiro[5.5]undec-3-yl)-
• CAS No: 62550-85-0
• MF: C₁₇H₁₉NO₄
• MW: 301.33706
• CID: 440646
• PubChem ID: 12344503

Benzoic acid, 4-(2,4-dioxo-3-azaspiro[5.5]undec-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,4-dioxo-3-azaspiro[5.5]undec-3-yl)-
• 4-(2,4-dioxo-3-azaspiro[5.5]undecan-3-yl)benzoic acid
• DTXSID60492609
• 62550-85-0

• Inchi： InChI=1S/C17H19NO4/c19-14-10-17(8-2-1-3-9-17)11-15(20)18(14)13-6-4-12(5-7-13)16(21)22/h4-7H,1-3,8-11H2,(H,21,22)
• InChI Key： CFLOHDDAMGUOQN-UHFFFAOYSA-N
• SMILES： C1CCC2(CC1)CC(=O)N(C(=O)C2)C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 301.13147
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 74.68